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Executive Summary
Reglone®, with the active ingredient diquat dibromide, is a non-selective, fast-acting contact

herbicide and desiccant.[1][2][3] It is widely utilized in agriculture for pre-harvest crop

desiccation and for the broad-spectrum control of emerged broadleaf weeds and grasses.[1][4]

[5] Its unique mode of action involves the rapid disruption of photosynthesis, leading to the

generation of reactive oxygen species and subsequent cellular membrane damage, causing

rapid plant tissue desiccation.[3][4][6] This guide provides a technical overview of Reglone's

mechanism of action, its herbicidal spectrum, common application rates, and standardized

protocols for evaluating its efficacy.

Mechanism of Action
Reglone is classified as a Group 22 (Global Group D/Aus Group L) herbicide.[7][8][9][10] Its

mode of action is the inhibition of Photosystem I (PS I) in the chloroplasts of green plant tissue.

[3][8][10][11]

The key steps are:

Electron Diversion: In the presence of light, the diquat dication accepts an electron from the

Photosystem I complex, specifically from ferredoxin.[3][12]
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Radical Cation Formation: This process forms a radical cation.[12]

Reactive Oxygen Species (ROS) Generation: The radical cation rapidly transfers the electron

to molecular oxygen (O₂), creating highly destructive superoxide radicals.[3][12] This

regenerates the diquat dication, allowing the cycle to repeat continuously.[12]

Cellular Damage: The accumulation of these reactive oxygen species (ROS) overwhelms the

plant's antioxidant defenses, leading to lipid peroxidation, destruction of cell membranes and

chlorophyll, and rapid water loss.[3][4][6] This results in the characteristic water-soaked

appearance of tissues within hours, followed by necrosis and desiccation within one to two

days.[13]

Because this process requires light, Reglone is inactive in the dark.[3] However, application

during periods of low light (like dusk or on cloudy days) can sometimes enhance efficacy by

allowing the active ingredient to diffuse more evenly throughout the leaf before the rapid, light-

activated cell death reaction begins.[3]
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Figure 1: Reglone (Diquat) Mechanism of Action Pathway
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Figure 1: Reglone (Diquat) Mechanism of Action Pathway

Herbicidal Spectrum
Reglone is a non-selective herbicide effective against a wide range of emerged annual and

perennial broadleaf weeds, grasses, and aquatic vegetation.[4][5][6] Its efficacy is highest on

small, actively growing weeds (1-6 inches in height).[11][14]

Broadleaf Weeds: Reglone is particularly effective against broadleaf weeds.[8][9][12]

Grasses: While it controls seedling grasses, more established grasses may survive or

regrow following an application.[13] This is because the growing points of many grass
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species are protected from direct contact with the herbicide spray, leading to only a "top-kill"

or burndown of the exposed foliage.[13]

Perennial Weeds: Similar to grasses, Reglone provides only top-kill of perennial weeds, and

regrowth from the root system is common.[13][15] For systemic control of established

perennials, tank-mixing with a systemic herbicide may be necessary.[13]

Aquatic Weeds: It is registered for the control of various floating and submerged aquatic

weeds, such as Duck Weed, Azolla, and Water Hyacinth.[3]

The following table summarizes the general spectrum of activity.
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Plant Type
Genus/Species
(Example)

Typical Efficacy Notes

Annual Broadleaf
Cryptostemma

calendula (Capeweed)
Excellent

Highly effective,

especially on

seedlings.[9][16]

Conyza canadensis

(Horseweed)
Good to Excellent

Diquat-resistant

biotypes have been

identified.[10][11]

Solanum americanum

(Nightshade)
Good to Excellent

Diquat-resistant

biotypes have been

identified.[10][11]

Annual Grasses
Eleusine indica

(Goosegrass)
Good (seedling stage)

Efficacy decreases on

established plants.[11]

[13]

Digitaria spp.

(Crabgrass)
Fair to Good

Often provides top-kill

only; regrowth is

possible.[13]

Perennial Weeds General Perennials
Poor to Fair

(Suppression)

Provides burndown of

foliage but does not

control root systems.

[13][15]

Aquatic Weeds
Lemna spp.

(Duckweed)
Excellent

Registered for aquatic

use.[3]

Salvinia molesta

(Salvinia)
Excellent

Registered for aquatic

use.[3]

Agricultural Applications and Use Rates
The primary use of Reglone in agriculture is as a pre-harvest desiccant to facilitate timely and

efficient harvesting.[1][2][12] It provides rapid and complete dry-down of both the crop and any

remaining green weeds.[7][17]
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Crop Purpose
Typical Application
Rate (Product/acre)

Pre-Harvest
Interval (PHI)

Potatoes
Vine Killing /

Desiccation
0.5 - 1.4 L/ac

24 hours to 7 days.[7]

[9]

Pulse Crops (Lentils,

Peas, Beans)

Pre-harvest

Desiccation
1.5 - 2.0 pts/ac

2 to 10 days.[7][11]

[14]

Canola / Oilseeds
Pre-harvest

Desiccation
2.8 - 4.0 L/ha 4 to 7 days.[9]

Sunflowers
Pre-harvest

Desiccation
1.5 - 2.0 pts/ac 7 days.[11]

Non-Crop Areas General Weed Control
1.0 - 2.0 quarts per

100 gal water
N/A

Note: Rates and PHIs are examples. ALWAYS read and follow the specific product label for

directions.

Experimental Protocols for Efficacy Evaluation
Evaluating the herbicidal efficacy of Reglone requires robust, standardized protocols. The

whole-plant bioassay is a classical and reliable method for confirming resistance and

determining efficacy levels.[18][19][20]

Objective: To determine the efficacy of Reglone on a target plant species at various doses

under controlled greenhouse conditions.

Methodology:

Seed Collection & Preparation:

Collect mature seeds from at least 30 representative plants of the target species.[19]

If necessary, break seed dormancy using methods like vernalization (cold stratification) or

chemical scarification to ensure uniform germination.[19][21]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.syngenta.ca/productsdetail/reglone-desiccant
https://cdn.specialistsales.com.au/wp-content/uploads/2020/12/09084055/REGLONE_NON-RESIDUAL_HERBICIDE_LABEL_APVMA.pdf
https://www.syngenta.ca/productsdetail/reglone-desiccant
https://picol.cahnrs.wsu.edu/DownloadLabel/39938/WA/WA_2025_100-1061_Reglone%20Desiccant.pdf
http://fs1.agrian.com/pdfs/Reglone_CA_Label.pdf
https://cdn.specialistsales.com.au/wp-content/uploads/2020/12/09084055/REGLONE_NON-RESIDUAL_HERBICIDE_LABEL_APVMA.pdf
https://picol.cahnrs.wsu.edu/DownloadLabel/39938/WA/WA_2025_100-1061_Reglone%20Desiccant.pdf
https://www.benchchem.com/product/b022050?utm_src=pdf-body
https://agris.fao.org/search/en/providers/122535/records/65de322a0f3e94b9e5cbba1e
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545007/
https://bioone.org/journals/weed-science/volume-61/issue-1/WS-D-12-00032.1/Review--Confirmation-of-Resistance-to-Herbicides-and-Evaluation-of/10.1614/WS-D-12-00032.1.full
https://www.benchchem.com/product/b022050?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545007/
https://www.jove.com/v/52923/protocols-for-robust-herbicide-resistance-testing-different-weed
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Cultivation:

Sow seeds in trays containing a standard potting mix.

Once seedlings reach a similar growth stage, transplant them into individual pots.[18][19]

Grow plants in a greenhouse under optimal conditions (temperature, light, water) for the

specific species until they reach the target growth stage for application (typically 2-4 true

leaves).[19][21]

Herbicide Preparation & Application:

Prepare a stock solution of a commercial Reglone formulation. Always include a non-ionic

surfactant as recommended by the product label.[8][11]

Perform serial dilutions to create a range of doses (e.g., 0x, 0.25x, 0.5x, 1x, 2x, 4x of the

recommended field rate).

Apply the herbicide using a precision bench sprayer calibrated to deliver a consistent

volume (e.g., 20 gal/ac or 200 L/ha) to ensure uniform coverage.[7][21]

Data Collection & Analysis:

Assess plants 3-4 weeks after treatment (WAT).[19][21]

Primary Endpoints:

Visual Injury Rating: Score plants on a scale of 0 (no effect) to 100% (complete plant

death).

Plant Survival: Count the number of surviving plants as a percentage of the total

treated.[19]

Biomass Reduction: Harvest the above-ground biomass, dry it in an oven, and weigh it.

Express the result as a percentage reduction compared to the untreated control.

Statistical Analysis: Analyze the dose-response data using regression analysis to calculate

the GR₅₀ (dose causing 50% growth reduction) or LD₅₀ (dose causing 50% mortality).
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These values provide a quantitative measure of herbicide efficacy and can be used to

compare the susceptibility of different plant populations.[20]

Figure 2: Experimental Workflow for Herbicide Efficacy Bioassay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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